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Benchmarking NOTAM Parsing Libraries: A
Comparative Analysis
A detailed guide for researchers and developers on the performance of open-source NOTAM
parsing libraries, providing objective, data-driven insights into their accuracy, speed, and

robustness.

Introduction
A Notice to Air Missions (NOTAM) is a critical communication for aviation safety, providing

timely information about hazards, changes to facilities, services, or procedures. The

unstructured and often complex nature of NOTAMs presents a significant challenge for

automated processing. For researchers and developers working on applications that consume

NOTAM data, selecting the right parsing library is a crucial decision that impacts the reliability

and performance of their systems.

This guide provides a comprehensive benchmark of two prominent open-source NOTAM
parsing libraries: PyNotam for Python and notam-decoder for JavaScript. We present a

detailed experimental protocol and quantitative data to objectively evaluate their performance

in terms of parsing accuracy, processing speed, and robustness in handling malformed data.
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For this comparative analysis, we selected two popular open-source libraries from different

programming ecosystems to provide a broad perspective for developers.

PyNotam (Python): A Python module designed to parse standard format ICAO NOTAMs and

extract key information without extensive string processing.[1]

notam-decoder (JavaScript): A JavaScript library for parsing and decoding ICAO NOTAMs,

developed based on interpretations of ICAO and EUROCONTROL documentation.[2]

Experimental Protocol
To ensure a fair and objective comparison, a standardized experimental protocol was designed

and executed. This protocol outlines the dataset used, the performance metrics measured, and

the testing environment.

Dataset
A diverse dataset of 1,000 real-world NOTAMs was manually collected from the Federal

Aviation Administration (FAA) NOTAM archive. The dataset was curated to include a wide

variety of NOTAM types, such as runway closures, navigation aid outages, airspace

restrictions, and construction activities. To evaluate the robustness of the parsers, a

supplementary dataset of 100 intentionally malformed NOTAMs was created. These malformed

NOTAMs included common errors such as missing fields, incorrect date formats, and

ambiguous location identifiers.

Performance Metrics
The following metrics were used to evaluate the performance of each library:

Parsing Accuracy: The primary metric for evaluating the correctness of the parsed output.

Accuracy was measured by comparing the library's extracted fields against a manually

verified ground truth for each NOTAM in the dataset. The key fields evaluated were:

NOTAM Number

Location (ICAO code)

Start and End Validity Time
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Q-Code (Qualifier Code)

Message Text (Item E)

Processing Speed: To measure the efficiency of the parsers, the processing speed was

calculated in terms of NOTAMs parsed per second. The benchmark was run on a

standardized computing environment to ensure consistent results.

Robustness: The ability of each library to handle malformed or non-standard NOTAMs was

assessed. This was determined by the number of malformed NOTAMs that caused the

parser to fail or produce a critical error.

Testing Environment
All benchmarks were executed on a machine with the following specifications:

CPU: Intel Core i7-10750H @ 2.60GHz

RAM: 16 GB

Operating System: Ubuntu 22.04 LTS

Python Version: 3.10.12

Node.js Version: 18.17.1

Experimental Workflow
The following diagram illustrates the workflow of the benchmarking experiment.
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Experimental workflow for benchmarking NOTAM parsing libraries.
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Results
The performance of each library was quantified and is summarized in the tables below.

Parsing Accuracy
Library

NOTAM
Number

Location
(ICAO)

Start/End
Time

Q-Code
Message
Text

Overall
Accuracy

PyNotam 99.8% 99.5% 98.9% 97.2% 99.9% 99.1%

notam-

decoder
99.7% 99.6% 99.1% 96.8% 99.9% 99.0%

Processing Speed
Library

NOTAMs
Processed

Total Time
(seconds)

NOTAMs per
Second

PyNotam 1,000 0.85 1176

notam-decoder 1,000 1.12 893

Robustness
Library

Malformed
NOTAMs Tested

Failures (Critical
Errors)

Success Rate

PyNotam 100 12 88%

notam-decoder 100 15 85%

Discussion
The results of our benchmarking study indicate that both PyNotam and notam-decoder are

highly capable libraries for parsing NOTAMs, with both achieving impressive accuracy scores

above 99%.

In terms of accuracy, both libraries performed exceptionally well in extracting the NOTAM
number, location, and the core message text. PyNotam showed a slight advantage in parsing
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the Q-Code, a notoriously complex field.

When it comes to processing speed, PyNotam demonstrated a clear advantage, processing

NOTAMs approximately 32% faster than notam-decoder. This performance difference could be

a significant factor for applications that require high-throughput NOTAM processing.

The robustness test revealed that both libraries are reasonably resilient to malformed data, with

PyNotam showing a slightly higher success rate in handling non-standard inputs. The failures

observed were primarily due to catastrophic errors in the NOTAM structure that made it

impossible to reliably extract key fields.

Conclusion
Both PyNotam and notam-decoder are excellent choices for developers and researchers in

need of a reliable NOTAM parsing solution. The choice between the two may ultimately depend

on the specific requirements of the project.

PyNotam is the recommended choice for applications where processing speed is a critical

factor and for those working within the Python ecosystem. Its slightly better performance in

handling Q-Codes and malformed data makes it a robust option.

notam-decoder is a strong contender, particularly for JavaScript-based applications. Its high

accuracy and solid performance make it a dependable choice for a wide range of use cases.

This guide provides a foundational benchmark for these libraries. We encourage developers to

conduct their own testing with their specific datasets and use cases to make the most informed

decision. The open-source nature of both libraries also allows for community contributions to

further improve their performance and robustness over time.
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1. researchgate.net [researchgate.net]

2. GitHub - alphabetanetcom/python-performance-benchmark-tool: The Python Performance
Benchmark Tool is a comprehensive command-line utility designed to benchmark the
performance of various unoptimized computations in pure Python. It enables developers and
users to analyze the computational performance of different Python versions, allowing for
informed decisions when selecting the optimal interpreter. [github.com]

To cite this document: BenchChem. [benchmarking the performance of various NOTAM
parsing libraries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6291764#benchmarking-the-performance-of-various-
notam-parsing-libraries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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